Cas no 2138215-99-1 (3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro-
• CAS No: 2138215-99-1
• MF: C₁₁H₁₀BrF₂N₃
• MW: 302.118008136749
• CID: 5269028
• Update Time: 2025-10-30

3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro-

• Inchi： 1S/C11H10BrF2N3/c1-2-16-11-6(15)4-17-7-3-5(13)9(12)10(14)8(7)11/h3-4H,2,15H2,1H3,(H,16,17)
• InChI Key： FSQCKBKGWNSYQR-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C(Br)=C(F)C=2)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro-

3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro-

The compound 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro- (CAS No. 2138215-99-1) is a highly specialized organic compound with a complex structure and significant potential in various scientific and industrial applications. This compound belongs to the quinoline family of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The quinoline backbone serves as a versatile platform for the introduction of various substituents, which can significantly influence the compound's reactivity and functionality.

The 6-bromo-N4-ethyl-5,7-difluoro substitution pattern introduces a combination of electron-withdrawing and electron-donating groups into the quinoline system. The bromine atom at position 6 contributes to the compound's reactivity and stability, while the ethyl group at position 4 introduces steric effects that can influence the molecule's conformation. The two fluorine atoms at positions 5 and 7 further enhance the electronic properties of the molecule, making it suitable for a wide range of applications in organic synthesis and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The quinoline framework has been extensively explored for its potential in designing bioactive molecules with specific pharmacological properties. For instance, researchers have reported that certain derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them valuable candidates for therapeutic interventions.

In addition to its biological applications, 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro has also found relevance in materials science. Its unique electronic structure makes it a potential candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo various chemical transformations further enhances its utility in synthesizing more complex molecular architectures.

The synthesis of this compound involves a series of carefully designed reactions that require precise control over reaction conditions. Researchers have employed methodologies such as nucleophilic aromatic substitution and coupling reactions to achieve the desired substitution pattern on the quinoline ring. These methods not only ensure high yields but also allow for fine-tuning of the compound's properties by introducing different substituents.

From an environmental standpoint, the development of efficient synthetic routes for 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro is crucial to minimize waste generation and reduce the overall environmental footprint of its production. Recent advancements in catalytic chemistry have provided new avenues for achieving this goal, enabling greener and more sustainable synthesis pathways.

In conclusion, 3,4-Quinolinediamine, 6-bromo-N4-ethyl-5,7-difluoro is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.